1-(4'-Chloro-[1,1'-biphenyl]-2-yl)ethanone

• CAS No.: 893739-17-8
• Molecular Formula: C14H11ClO
• Molecular Weight: 230.69 g/mol
• IUPAC Name: 1-[2-(4-chlorophenyl)phenyl]ethanone
• InChI: InChI=1S/C14H11ClO/c1-10(16)13-4-2-3-5-14(13)11-6-8-12(15)9-7-11/h2-9H,1H3
• InChI Key: JMXLTGKPGGITEG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1C2=CC=C(C=C2)Cl

Description

1-(4'-Chloro-[1,1'-biphenyl]-2-yl)ethanone is a useful research compound. Its molecular formula is C14H11ClO and its molecular weight is 230.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(2-bromophenyl)ethanone (3.1 g, 15.57 mmol)-4-chlorophenylboronic acid (2.92 g), (Ph3P)2PdCl2 (bis(triphenylphosphine)palladium(II) dichloride) (1.202 g) and Na2CO3 (3.30 g) in dimethoxyethane-ethanol-water (7:2:3, 50 mL) was heated at 100° C. for 3 hours and concentrated. The concentrate was suspended in dichloromethane (30 mL) and the insoluble material was removed by filtration. The filtrate was loaded onto a silica gel column, eluted with 0%-50% dichloromethane in hexane to provide the title compound.